Cas no 111034-55-0 (trans-3'-Hydroxy Cotinine Acetate)

Technical Introduction: trans-3'-Hydroxy Cotinine Acetate trans-3'-Hydroxy Cotinine Acetate is a chemically modified derivative of cotinine, a major metabolite of nicotine. This compound is characterized by the introduction of an acetate group at the 3'-hydroxy position, enhancing its stability and solubility for analytical and research applications. It serves as a valuable reference standard in pharmacokinetic and metabolic studies, particularly in the quantification of nicotine-derived biomarkers. The acetate moiety improves chromatographic performance, facilitating precise detection in LC-MS and HPLC analyses. Its high purity and well-defined structure make it suitable for method validation and calibration in toxicology and clinical research. This compound is essential for advancing studies on nicotine metabolism and exposure assessment.

trans-3'-Hydroxy Cotinine Acetate structure

111034-55-0 structure

Product Name:trans-3'-Hydroxy Cotinine Acetate

CAS No:111034-55-0

MF:C₁₂H₁₄N₂O₃

MW:234.251163005829

CID:129065

PubChem ID:29981280

Update Time:2025-05-28

trans-3'-Hydroxy Cotinine Acetate Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinone,3-(acetyloxy)-1-methyl-5-(3-pyridinyl)-, (3R-trans)- (9CI)
- trans-3´-Hydroxy Cotinine Acetate
- (3'R,5'S)-3'-Hydroxycotinine Acetate
- trans-3?-Hydroxy Cotinine Acetate
- TRANS-3'-HYDROXY COTININE ACETATE
- 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridin-3-yl acetate
- 3-acetoxy-1-methyl-4-phenyl-1,2,3,6-tetrahydro-pyridine
- 3-acetoxy-1-methyl-5-pyridin-3-yl-pyrrolidin-2-one
- Hydroxycotinine Acetate
- (3R-trans)-3-(acetyloxy)-1-methyl-5-(3-pyridinyl)-2-pyrrolidinone
- 111034-55-0
- [(3R,5S)-1-Methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl] acetate
- (3'R,5'S)-3'-Hydroxy Cotinine Acetate
- (3R,5S)-1-METHYL-2-OXO-5-(PYRIDIN-3-YL)PYRROLIDIN-3-YL ACETATE
- trans-3'-Hydroxycotinine Acetate
- trans-3'-Hydroxy Cotinine Acetate
- Inchi： 1S/C12H14N2O3/c1-8(15)17-11-6-10(14(2)12(11)16)9-4-3-5-13-7-9/h3-5,7,10-11H,6H2,1-2H3/t10-,11+/m0/s1
- InChI Key： ZCLBVMFGRVMSHK-WDEREUQCSA-N
- SMILES： O(C(C)=O)[C@H]1C(N(C)[C@H](C2C=NC=CC=2)C1)=O

Computed Properties

Exact Mass: 234.10000
Monoisotopic Mass: 234.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 59.5Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 403.9±45.0 °C at 760 mmHg
Flash Point: 198.1±28.7 °C
Refractive Index: 1.562
Solubility: Chloroform (Sparingly, Sonicated), Ethyl Acetate (Slightly), Methanol (Slightly)
PSA: 59.50000
LogP: 0.85440
Vapor Pressure: 0.0±0.9 mmHg at 25°C

trans-3'-Hydroxy Cotinine Acetate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under Inert Atmosphere

trans-3'-Hydroxy Cotinine Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H924508-5mg	trans-3'-Hydroxy Cotinine Acetate	111034-55-0	5mg	$ 138.00	2023-09-07
TRC	H924508-25mg	trans-3'-Hydroxy Cotinine Acetate	111034-55-0	25mg	$ 569.00	2023-09-07
TRC	H924508-50mg	trans-3'-Hydroxy Cotinine Acetate	111034-55-0	50mg	$953.00	2023-05-18
TRC	H924508-100mg	trans-3'-Hydroxy Cotinine Acetate	111034-55-0	100mg	$1688.00	2023-05-18